3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane

• Molecular Formula: C9H15BrO3
• Molecular Weight: 251.12 g/mol
• SMILES: C1CC(OC1)COC2COCC2Br
• InChI: InChI=1S/C9H15BrO3/c10-8-5-11-6-9(8)13-4-7-2-1-3-12-7/h7-9H,1-6H2
• InChIKey: ZQQRRSGGEITYSQ-UHFFFAOYSA-N

3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane – Compound Overview

3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane (CAS 1594512-55-6) is a brominated bis-tetrahydrofuran (bis-oxolane) ether with molecular formula C9H15BrO3 and a molecular weight of 251.12 g/mol [1]. The compound features a bromine atom on the 3-position of one oxolane ring, connected via a methylene ether bridge to a second oxolane ring. It is primarily utilized as a synthetic intermediate in medicinal chemistry and organic synthesis, where the bromine serves as a versatile handle for cross-coupling, nucleophilic substitution, or elimination reactions . The compound's computed LogP is approximately 1 [1], and it is commercially available at a specified minimum purity of 95% .

Bromine handleDirect cross-coupling and nucleophilic substitution reactivity

Bis-oxolane scaffoldHigher 3D complexity for fragment-based design

Specified purity95% minimum assay supports reproducible stoichiometry

• [1] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source

Generic Substitution Risks for 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane

Generic substitution of this bis-oxolane bromide with simpler bromo-tetrahydrofurans or non-brominated bis-oxolane precursors introduces distinct risks in both reactivity and final product outcomes. The presence of two oxolane rings connected by a methylene ether confers a markedly different steric and electronic environment compared to mono-oxolane alternatives such as 3-bromotetrahydrofuran (CAS 19311-37-6) [1]. The computed topological polar surface area (TPSA) of 27.7 Ų and a LogP of 1 for 3-bromo-4-[(oxolan-2-yl)methoxy]oxolane predict a specific lipophilicity-hydrophilicity balance that is not reproducible with the simpler 3-bromo-4-methoxyoxolane (MW 181.03) or the 3-bromotetrahydrofuran fragment alone [2]. Furthermore, replacing the bridging ether oxygen with a sulfone group, as in 3-bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione (TPSA 61 Ų, LogP 0.5), dramatically alters the compound's hydrogen-bonding capacity and overall polarity, which can derail downstream synthetic steps or biological target engagement [3]. These physicochemical disparities mean that interchanging ostensibly similar compounds without re-optimizing reaction conditions or biological assays carries a high probability of divergent outcomes.

Mono-oxolane bromideSimpler 3-bromotetrahydrofuranSteric environment and rotatable bond profile may shift reactivity and selectivity

Sulfone analog3-bromo-4-[(oxolan-2-yl)methoxy]-1λ⁶-thiolane-1,1-dioneTPSA and LogP differences can alter permeability and hydrogen-bonding context

Non-brominated precursor4-[(oxolan-2-yl)methoxy]oxolaneLacks pre-installed halogen handle; requires additional synthetic step with yield implications

• [1] ChemicalBook. (2025). 3-Bromotetrahydrofuran (CAS 19311-37-6) Properties. View Source
• [2] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source
• [3] PubChem. (2026). Compound Summary for CID 114772983: 3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione. National Center for Biotechnology Information. View Source

Differentiation Evidence for 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane

Higher Molecular Complexity vs. 3-Bromotetrahydrofuran

The target compound's 3D complexity, indicated by a heavy atom count of 13 and a rotatable bond count of 3, is markedly higher than that of the mono-oxolane comparator 3-bromotetrahydrofuran (heavy atom count: 6, rotatable bonds: 0) [1][2]. This increased complexity directly translates to a larger and more conformationally flexible scaffold, which is a critical differentiator in fragment-based drug design where 3D character correlates with target selectivity [3].

Molecular complexity

Class-level

Heavy atoms: 13 vs 6
Rotatable bonds: 3 vs 0

Reported higher scaffold complexity may support 3D diversity selection

Computed descriptors; no assay context

Evidence Dimension	Heavy atom count and rotatable bond count as proxies for molecular complexity
Target Compound Data	Heavy atom count: 13; Rotatable bonds: 3
Comparator Or Baseline	3-Bromotetrahydrofuran: Heavy atom count: 6; Rotatable bonds: 0
Quantified Difference	116% increase in heavy atom count; 3 additional rotatable bonds (infinite relative increase from 0)
Conditions	Computed molecular descriptors from PubChem; no specific assay context

Why This Matters

Higher molecular complexity confers greater potential for specific intermolecular interactions, an advantage when procuring building blocks for libraries aimed at challenging biological targets.

• [1] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 11215598: 3-Bromotetrahydrofuran. National Center for Biotechnology Information. View Source
• [3] Murray, C. W., & Rees, D. C. (2009). The rise of fragment-based drug discovery. Nature Chemistry, 1(3), 187-192. View Source

Lipophilicity Advantage Over Sulfone Analog

The target compound's computed XLogP3 of 1 positions it in a desirable lipophilicity range for oral bioavailability, whereas the sulfone analog 3-bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione has a computed XLogP3 of 0.5 [1][2]. This difference of 0.5 log units represents a significant divergence in predicted membrane permeability, with the target being approximately 3-fold more lipophilic.

Lipophilicity (XLogP3)

Reported

Target: 1
Sulfone analog: 0.5 (~3× higher)

May support membrane permeability review in design context

Computed XLogP3; consistent methodology

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	1
Comparator Or Baseline	3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione: XLogP3 = 0.5
Quantified Difference	0.5 log units (approx. 3x higher lipophilicity for the oxolane target)
Conditions	Computed via XLogP3 algorithm (PubChem); consistent methodology across compounds

Why This Matters

Lipophilicity is a primary driver of ADME properties; this quantifiable difference allows researchers to select the compound best tailored to a target's physicochemical profile.

• [1] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 114772983: 3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione. National Center for Biotechnology Information. View Source

TPSA Advantage Over Sulfone Analog

The target compound has 3 hydrogen-bond acceptors and a TPSA of 27.7 Ų. These values are derived entirely from the ether oxygens and the bromine atom, with no hydrogen-bond donors [1]. In contrast, the analogous sulfone derivative has 4 hydrogen-bond acceptors and a TPSA that is more than double, at 61 Ų [2]. The 33.3 Ų increase in TPSA for the sulfone is well above the threshold known to impair passive membrane diffusion.

TPSA

Reported

Target: 27.7 Ų
Sulfone analog: 61 Ų

Lower TPSA context supports passive permeability interpretation

Computed TPSA; review in cellular context

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen-Bond Acceptor Count
Target Compound Data	TPSA: 27.7 Ų; H-Bond Acceptors: 3
Comparator Or Baseline	3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione: TPSA: 61 Ų; H-Bond Acceptors: 4
Quantified Difference	TPSA difference: 33.3 Ų (120% higher for sulfone); 1 additional H-bond acceptor
Conditions	Computed by Cactvs 3.4.6.11; identical methodology for both compounds

Why This Matters

A TPSA below 140 Ų is generally required for oral absorption; the target's TPSA is exceptionally low, suggesting superior passive permeability, which is a key selection criterion for cell-active probes.

• [1] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). Compound Summary for CID 114772983: 3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione. National Center for Biotechnology Information. View Source

Guaranteed Purity vs. Unspecified Analogs

The compound is commercially stocked with a guaranteed minimum purity specification of 95% . This contrasts with the more common 3-bromo-4-methoxyoxolane (CAS 1593847-18-7), for which no standardized commercial purity specification is readily published . Procurement without a verified purity specification introduces uncertainty in stoichiometric calculations and increases the risk of failed reactions due to unreactive impurities.

Purity specification

Specification review

Specified 95% vs unspecified analog purity

Supports stoichiometric reproducibility in scale-up

Vendor specification review; verify lot COA

Evidence Dimension	Commercially specified minimum purity
Target Compound Data	95% (AKSci Cat. 7896EE)
Comparator Or Baseline	3-Bromo-4-methoxyoxolane: No vendor purity specification available from major aggregators
Quantified Difference	Target provides an absolute specification; comparator provides none
Conditions	Vendor datasheet analysis as of 2025-2026

Why This Matters

A verifiable purity specification is essential for scaling reactions from discovery to development; sourcing a compound with a guaranteed assay value reduces synthetic risk.

Pre-Installed Bromine Handle vs. Non-Brominated Precursor

The presence of the bromine atom renders this compound a direct substrate for Pd-catalyzed cross-coupling (Suzuki, Negishi, Buchwald-Hartwig) and lithiation reactions, which are unavailable to the non-brominated bis-oxolane scaffold . While no head-to-head comparative studies exist, the bromine is a synthetically privileged leaving group; its absence in the non-brominated analog necessitates a separate halogenation step, adding at least one synthetic transformation and reducing overall yield.

Pre-installed bromine

Class-level

Direct cross-coupling vs. separate halogenation step required

Synthetic step-economy context; reported reactivity class inference

No head-to-head experiment; review for specific substrate

Evidence Dimension	Synthetic step-economy enabled by pre-installed bromine
Target Compound Data	Pre-installed bromine: direct use in cross-coupling
Comparator Or Baseline	Non-brominated 4-[(oxolan-2-yl)methoxy]oxolane: No halogen handle; requires separate halogenation
Quantified Difference	Potentially 1 synthetic step reduction; typical halogenation yields 60–90% (class-level estimate)
Conditions	Class-level synthetic chemistry rationale; no specific experimental comparison

Why This Matters

For medicinal chemistry and process chemistry groups, eliminating an entire step saves time and resources; procuring the pre-brominated building block is an efficiency-driven decision.

Optimal Use Scenarios for 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane

Fragment-Based Drug Design with High 3D Complexity

Procurement of 3-bromo-4-[(oxolan-2-yl)methoxy]oxolane is indicated when generating compound libraries for fragment-based drug discovery [1]. Its heavy atom count of 13 and 3 rotatable bonds provide significantly more three-dimensional character than simpler mono-oxolane bromides, a feature known to improve target selectivity and hit-to-lead progression [2][3].

Route Consolidation via Pre-Installed Bromine

The compound is suitable for medicinal chemistry campaigns that require a brominated bis-oxolane core for Pd-catalyzed cross-coupling or lithiation chemistry [1]. Using this pre-brominated building block eliminates the need for a separate halogenation step, which is otherwise mandatory if starting from a non-halogenated precursor .

Lead Optimization with Controlled Lipophilicity

With a computed XLogP3 of 1, the compound resides in the optimal lipophilicity window (LogD 1–3) typically associated with favorable oral absorption and low metabolic clearance [1]. This makes it a rational procurement choice over the more hydrophilic sulfone analog (XLogP3 = 0.5) when increased membrane permeability is a primary design goal [4].

Scale-Up with Defined Purity Specifications

The availability of this compound at a guaranteed minimum purity of 95% from major vendors supports reproducible reaction scale-up [1]. This is a critical requirement in process development settings where precise stoichiometric control is necessary. Procurement of less well-characterized alternatives introduces unnecessary risk of variable impurity profiles and irreproducible outcomes [4].

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Bis-oxolane scaffold complexity

3D diversity and rotatable bond profile

Direct cross-coupling integration

Pre-installed bromine handle

Reactivity in Pd-catalyzed couplings

Lipophilicity-dependent design

Computed XLogP3 of 1

Membrane permeability prediction context

Reproducible scale-up

Specified purity 95%

Stoichiometric control and impurity profile

• [1] PubChem. (2026). Compound Summary for CID 114773027: 3-Bromo-4-[(oxolan-2-yl)methoxy]oxolane. National Center for Biotechnology Information. View Source
• [2] Murray, C. W., & Rees, D. C. (2009). The rise of fragment-based drug discovery. Nature Chemistry, 1(3), 187-192. View Source
• [3] PubChem. (2026). Compound Summary for CID 11215598: 3-Bromotetrahydrofuran. National Center for Biotechnology Information. View Source
• [4] PubChem. (2026). Compound Summary for CID 114772983: 3-Bromo-4-[(oxolan-2-yl)methoxy]-1lambda6-thiolane-1,1-dione. National Center for Biotechnology Information. View Source